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Compound of Interest

Compound Name: 2-Bromo-4-chloroanisole

Cat. No. BO57475

An In-depth Technical Guide to the Physical Properties of 2-Bromo-4-chloroanisole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-chloroanisole. The information is curated for researchers, scientists, and
professionals in drug development who require precise data for their work. This document
presents quantitative data in a structured format, outlines general experimental protocols for
property determination, and visualizes a key synthetic pathway.

Physical and Chemical Properties

2-Bromo-4-chloroanisole is a halogenated aromatic ether. At room temperature, it typically
appears as a white to off-white crystalline solid or a clear yellow liquid. Its molecular structure,
consisting of a benzene ring substituted with bromo, chloro, and methoxy groups, dictates its
physical and chemical behavior.

Quantitative Data Summary

The physical properties of 2-Bromo-4-chloroanisole are summarized in the table below.
These values are compiled from various chemical databases and supplier specifications. It is
important to note that some of these properties are experimentally determined while others are
calculated using computational models such as the Joback or Crippen methods.
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Property Value Notes and Sources
Molecular Formula C7HeBrCIO [L121314151161 71
Molecular Weight 221.48 g/mol (1131415161 718191
CAS Number 60633-25-2 [LI21[31[415106117]
White to off-white crystalline
Appearance ] o [1]18]
solid or clear liquid
Melting Point 28.6-29.1 °C [1]
Boiling Point 238.5 °C at 760 mmHg [1]
[8] (Note: This value may be at
127 °C
a reduced pressure)
Density 1.625 g/cm3 [1]
Flash Point 98 °C [1]
Refractive Index 1.556 [1]

Vapor Pressure

0.1+0.5 mmHg at 25°C

[1]

(Predicted)
[1][2] (Calculated using the
LogP (Octanol/Water) 3.111 )
Crippen Method)
- [2] (Log10 of water solubility in
Water Solubility (logS) -3.44

mol/L, Crippen Method)

Kovats Retention Index

1345 (Standard non-polar)

[9]

Experimental Protocols

While specific, detailed experimental protocols for the determination of the physical properties

of 2-Bromo-4-chloroanisole are not extensively published, this section outlines the standard

methodologies used for such characterizations of organic compounds.

Melting Point Determination
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The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure compound.

General Protocol:

o Sample Preparation: A small amount of the finely powdered, dry crystalline 2-Bromo-4-
chloroanisole is packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

o Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) is used. The
capillary tube is placed in the heating block or oil bath adjacent to a thermometer.

e Heating: The sample is heated at a steady, slow rate (approximately 1-2°C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

General Protocol (Micro method):

Sample Preparation: A small amount of liquid 2-Bromo-4-chloroanisole is placed in a small
test tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid.

e Heating: The apparatus (e.g., a Thiele tube or a melting point apparatus adapted for boiling
point determination) is heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the inverted capillary.

o Observation: The heating is stopped, and the liquid is allowed to cool slowly. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.
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Density Determination

The density of a substance is its mass per unit volume. For a solid like 2-Bromo-4-
chloroanisole below its melting point, the displacement method is suitable.

General Protocol (For Solids):

e Mass Measurement: The mass of a sample of solid 2-Bromo-4-chloroanisole is accurately
measured using an analytical balance.

» Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which the compound is insoluble (e.g., water, if appropriate, or an inert solvent). The initial
volume is recorded. The weighed solid is then carefully submerged in the liquid, and the new
volume is recorded. The difference between the two volumes is the volume of the solid.

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Synthetic Pathway

2-Bromo-4-chloroanisole can be synthesized via the electrophilic aromatic substitution of 4-
chloroanisole. The methoxy group (-OCHs) is an ortho-, para-directing activator, and since the
para position is blocked by the chlorine atom, the incoming electrophile (bromine) will be
directed to the ortho position.

Reaction: Bromination of 4-chloroanisole.
General Protocol:
» Reaction Setup: 4-chloroanisole is dissolved in a suitable solvent, such as acetic acid.

* Reagent Addition: A brominating agent, such as liquid bromine or N-bromosuccinimide
(NBS), is added to the solution, often in the presence of a catalyst like iron(lll) bromide
(FeBrs) if needed to increase the electrophilicity of the bromine.

e Reaction Conditions: The reaction mixture is stirred at a controlled temperature until the
reaction is complete, which can be monitored by techniques like Thin Layer Chromatography
(TLC).
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e Workup and Purification: The reaction is quenched, and the crude product is extracted. The
organic layer is washed and dried. The final product, 2-Bromo-4-chloroanisole, is then
purified, typically by recrystallization or column chromatography.

4-Chloroanisole

Electrophilic Aromatic
Substitution
(Bromination)

———>| 2-Bromo-4-chloroanisole

Reagents:Brz, FeBrs(or NBS)Solvent:Acetic Acid

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-4-chloroanisole via bromination.

Signaling Pathways and Biological Activity

Information regarding the direct involvement of 2-Bromo-4-chloroanisole in specific biological
signaling pathways is not readily available in the public scientific literature. Its primary
application appears to be as an intermediate in the synthesis of more complex molecules, such
as pharmaceuticals and agrochemicals. The biological activities of the final products would be
diverse and are not attributable to this specific precursor molecule.

Disclaimer: This document is intended for informational purposes for a technical audience. The
experimental protocols provided are generalized and may require optimization for specific
laboratory conditions. Always consult relevant safety data sheets (SDS) before handling any
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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